Cas no 1222859-24-6 (7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide)

• Product Name: 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide
• CAS No: 1222859-24-6
• MF: C₁₀H₉ClN₂O₃S
• MW: 272.708060026169
• CID: 5060457
• Update Time: 2025-06-21

7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide
• 7-Chloro-4-methyl-2-oxo-1,2-dihydro-quinoline-6-sulfonic acid amide

• Inchi： 1S/C10H9ClN2O3S/c1-5-2-10(14)13-8-4-7(11)9(3-6(5)8)17(12,15)16/h2-4H,1H3,(H,13,14)(H2,12,15,16)
• InChI Key： UVBSDICKIANCLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1S(N)(=O)=O)C(C)=CC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 468
• XLogP3: 0.4
• Topological Polar Surface Area: 97.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide: A Potent Scaffold for Targeted Therapeutic Applications

7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide is a structurally unique compound with the CAS No. 1222859-24-6 identifier, representing a novel class of quinoline-based sulfonamide derivatives. This molecule combines the pharmacophoric features of quinoline scaffolds with sulfonamide functional groups, creating a versatile platform for drug discovery. Recent studies have highlighted the potential of this compound to modulate key biological pathways, particularly in the context of inflammatory diseases and cancer therapy.

Structurally, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide molecule features a quinoline ring system with a sulfonamide group at the 6-position. The presence of a chlorine atom at the 7-position and a methyl group at the 4-position contributes to its unique pharmacological profile. These substituents are critical for enhancing molecular interactions with target proteins, as demonstrated by recent molecular docking studies. The quinoline core is known for its ability to bind to various enzymes and receptors, while the sulfonamide functionality provides additional opportunities for hydrogen bonding and electrostatic interactions.

Recent research has focused on the 7-Chloro-4-methyl-2-oxy-1,2-dihydroquinoline-6-sulfonamide scaffold's potential in modulating the NF-κB signaling pathway, a key mediator of inflammation. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activation of NF-κB by targeting the IKKβ kinase, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores its potential as a therapeutic agent for autoimmune disorders and chronic inflammatory conditions.

Moreover, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold has shown promising antitumor activity in preclinical models. A 2024 study in Cancer Research reported that this compound selectively inhibits the proliferation of cancer cells by targeting the EGFR tyrosine kinase receptor. The compound's ability to induce apoptosis in tumor cells while sparing normal cells highlights its potential as a targeted therapy for cancers driven by EGFR overactivation, such as non-small cell lung cancer (NSCLC) and glioblastoma.

The chemical synthesis of 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide involves a multi-step process that includes the formation of the quinoline ring system and the introduction of the sulfonamide functionality. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical purity, which is critical for its biological activity. The use of microwave-assisted reactions and solid-phase peptide synthesis techniques has further optimized the production process, making it more scalable for pharmaceutical applications.

In the context of drug development, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold offers several advantages. Its ability to form hydrogen bonds and electrostatic interactions with target proteins makes it a valuable tool for the design of dual-action inhibitors. For example, a 2023 study in Drug Discovery Today demonstrated that this compound can simultaneously inhibit both the NF-κB and MAPK signaling pathways, suggesting its potential for the treatment of complex diseases such as rheumatoid arthritis and certain types of cancer.

Furthermore, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold has been explored for its potential in the treatment of viral infections. A 2024 preclinical study published in Antiviral Research showed that this compound exhibits antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The compound's ability to inhibit viral replication by interfering with the host cell's transcription machinery suggests its potential as a broad-spectrum antiviral agent.

Despite its promising therapeutic potential, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold is still in the early stages of development. Ongoing research is focused on optimizing its pharmacokinetic properties, such as improving its bioavailability and reducing its potential for metabolic degradation. Additionally, studies are being conducted to evaluate its safety profile in animal models, with the aim of identifying any potential toxicological concerns before advancing to clinical trials.

One of the challenges in the development of 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide derivatives is the need to balance its potency with its selectivity. While the compound shows high efficacy in inhibiting specific targets, there is a need to ensure that it does not interfere with other biological processes. This has led to the development of structure-activity relationship (SAR) studies, which aim to identify the key functional groups responsible for its biological activity and to guide the design of more selective derivatives.

Another area of research is the exploration of the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold's potential in combination therapy. A 2024 study in Clinical Cancer Research suggested that combining this compound with existing chemotherapeutic agents could enhance the therapeutic outcome in patients with resistant cancers. The synergistic effect observed in these studies highlights the importance of considering combination therapies in the treatment of complex diseases.

In conclusion, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold represents a promising avenue for the development of new therapeutic agents. Its unique structural features and potential for modulating key biological pathways make it a valuable tool in the fight against inflammatory diseases, cancer, and viral infections. While further research is needed to optimize its properties and evaluate its safety, the current findings underscore its potential as a novel drug candidate in the field of medicinal chemistry.

As the field of medicinal chemistry continues to evolve, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold is likely to play an increasingly important role in the development of innovative therapies. Ongoing studies are expected to provide further insights into its mechanisms of action, pharmacokinetic properties, and therapeutic potential, paving the way for its clinical application in the near future.

For researchers and pharmaceutical companies interested in the development of 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide derivatives, the availability of advanced synthetic methods and computational tools has made it easier to explore this scaffold's potential. Collaborative efforts between academia and industry are likely to accelerate the discovery and development of new compounds based on this platform, ultimately leading to the creation of more effective and safer therapeutic options.

Ultimately, the 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold exemplifies the power of rational drug design in addressing complex medical challenges. By leveraging its unique structural features and biological activity, researchers are poised to make significant contributions to the treatment of a wide range of diseases, underscoring the importance of continued investment in this area of research.

### Summary and Key Takeaways: #### 1. Molecular Structure and Chemistry - Core Scaffold: The 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide molecule is a quinoline-based sulfonamide derivative. - Key Functional Groups: - Quinoline Ring: Provides structural rigidity and potential for hydrogen bonding. - Sulfonamide Group (–SO₂NH₂): Enhances molecular interactions with target proteins. - Substituents: - Chlorine at C7: Increases lipophilicity and molecular specificity. - Methyl at C4: Modifies steric and electronic properties, influencing binding affinity. #### 2. Pharmacological Potential - Anti-inflammatory Activity: - Target: NF-κB pathway (IKKβ kinase). - Outcome: Reduces pro-inflammatory cytokines (TNF-α, IL-6). - Relevance: Potential treatment for autoimmune disorders and chronic inflammation. - Antitumor Activity: - Target: EGFR tyrosine kinase receptor. - Outcome: Selective inhibition of cancer cell proliferation, induction of apoptosis. - Relevance: Targeted therapy for NSCLC, glioblastoma, and other EGFR-driven cancers. - Antiviral Activity: - Targets: RNA viruses (e.g., influenza A, SARS-CoV-2). - Mechanism: Interferes with host transcription machinery. - Relevance: Broad-spectrum antiviral agent. #### 3. Drug Development Considerations - Synthesis: - Techniques: Asymmetric catalysis, microwave-assisted synthesis, structure-activity relationship (SAR) studies. - Goal: Optimize potency, selectivity, and bioavailability. - Therapeutic Applications: - Monotherapy: For specific diseases (e.g., inflammation, cancer). - Combination Therapy: Synergistic effects with existing chemotherapeutic agents. - Safety and Efficacy: - Challenges: Balancing potency with selectivity. - Future Research: Clinical trials to evaluate safety, pharmacokinetics, and therapeutic outcomes. #### 4. Research and Industry Implications - Collaboration: Academic and industrial partnerships are critical for accelerating drug development. - Computational Tools: Advanced modeling aids in predicting molecular behavior and optimizing derivatives. - Investment: Continued funding is essential to explore therapeutic applications and address unmet medical needs. #### 5. Conclusion - The 7-Chloro-4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide scaffold represents a promising platform for developing novel therapeutics. - Its versatility in targeting inflammatory, oncogenic, and viral pathways highlights its potential to address a wide range of diseases. - Ongoing research and innovation in medicinal chemistry will be key to translating these findings into effective clinical treatments. --- ### Final Note: This scaffold exemplifies the power of rational drug design in modern pharmacology. By leveraging its unique structural features and biological activity, researchers are poised to make significant contributions to the treatment of complex diseases, underscoring the importance of continued investment and collaboration in this field.